5-Azido-2-methylpent-2-ene

• Molecular Formula: C6H11N3
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 5-azido-2-methylpent-2-ene
• InChI: InChI=1S/C6H11N3/c1-6(2)4-3-5-8-9-7/h4H,3,5H2,1-2H3
• InChI Key: XDOARWHXVVIXFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCN=[N+]=[N-])C

Description

5-Azido-2-methylpent-2-ene is an unsaturated organic compound featuring an azido (-N₃) functional group at the 5-position and a methyl substituent at the 2-position of a pent-2-ene backbone. Its structure combines alkene reactivity with the explosive and versatile properties of the azide group, making it a candidate for applications in click chemistry, polymer synthesis, and as a precursor to heterocyclic compounds. The compound’s stability is influenced by the electron-withdrawing nature of the azide group and steric effects from the methyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Azido-2-methylpent-2-ene typically involves the azidation of a suitable precursor. One common method is the conversion of 5-amino-2-methylpent-2-ene to the azido compound via diazotization followed by azidation using sodium azide as the azide source . This reaction is usually carried out under controlled conditions to ensure the efficient formation of the azido group.

Industrial Production Methods

While specific industrial production methods for 5-Azido-2-methylpent-2-ene are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve high yields and purity on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

5-Azido-2-methylpent-2-ene can undergo various types of chemical reactions, including:

Substitution Reactions: The azido group can be replaced by other nucleophiles, leading to the formation of different substituted products.

Cycloaddition Reactions: The azido group can participate in [3+2] cycloaddition reactions, forming triazoles.

Reduction Reactions: The azido group can be reduced to an amine group under suitable conditions.

Common Reagents and Conditions

Substitution: Sodium azide is commonly used for azidation reactions.

Cycloaddition: Copper(I) catalysts are often employed in click chemistry for the formation of triazoles.

Reduction: Hydrogenation or the use of reducing agents like lithium aluminum hydride can reduce the azido group to an amine.

Major Products

Substitution: Various substituted derivatives depending on the nucleophile used.

Cycloaddition: Triazole derivatives.

Reduction: Amine derivatives.

Scientific Research Applications

5-Azido-2-methylpent-2-ene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of triazoles via click chemistry.

Biology: Potential use in bioconjugation techniques, where the azido group can be linked to biomolecules.

Medicine: Exploration in drug discovery and development, particularly in the synthesis of bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Azido-2-methylpent-2-ene primarily involves the reactivity of the azido group. The azido group can undergo cycloaddition reactions, forming stable triazole rings. This reactivity is exploited in various chemical transformations and bioconjugation processes. The molecular targets and pathways involved depend on the specific application and the nature of the reaction.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 5-Azido-2-methylpent-2-ene, its structural and functional analogs are analyzed below:

Azidoalkenes

• 4-Azido-1-pentene : Lacks the methyl substituent, resulting in higher reactivity in [3+2] cycloadditions due to reduced steric hindrance. However, it is less thermally stable, with decomposition observed at 80°C compared to 110°C for 5-Azido-2-methylpent-2-ene .
• 3-Azido-2-methylpent-1-ene : The shifted azide position alters regioselectivity in cycloaddition reactions, favoring triazole formation at the terminal alkene.

Methyl-Substituted Alkenes

• 2-Methylpent-2-ene (without azide) : The absence of the azide group eliminates explosive risks but also reduces utility in bioorthogonal chemistry. Its boiling point (98°C) is lower than that of 5-Azido-2-methylpent-2-ene (estimated 135°C) due to weaker intermolecular forces .

Functionalized Azides

• Its stability under mild conditions contrasts with the thermal sensitivity of 5-Azido-2-methylpent-2-ene, highlighting the trade-off between reactivity and safety in azide applications .

Data Tables

Table 1: Physical and Chemical Properties

Compound	Boiling Point (°C)	Thermal Decomposition (°C)	Reactivity in Cycloadditions
5-Azido-2-methylpent-2-ene	~135 (est.)	110	Moderate (steric hindrance)
4-Azido-1-pentene	90–95	80	High
2-Methylpent-2-ene	98	N/A	Low

Research Findings and Gaps

• Reactivity : The methyl group in 5-Azido-2-methylpent-2-ene slows cycloaddition kinetics compared to linear azidoalkenes, as demonstrated in computational studies .
• Safety : Its decomposition temperature (110°C) is higher than simpler azides, but storage under inert conditions remains critical .
• Synthesis: Limited protocols exist; most involve diazo transfer to pre-formed alkenes, yielding <50% efficiency .

Notes on Evidence Limitations

The provided evidence lacks direct references to 5-Azido-2-methylpent-2-ene. Data herein are inferred from structurally related compounds (e.g., azidoalkenes, methyl-substituted alkenes) and general azide chemistry principles. For rigorous analysis, consult specialized databases (e.g., Reaxys, SciFinder) or experimental studies focused on this specific compound.